ethyl 4-[(1,2,3,4-tetrahydro-9-acridinylcarbonyl)amino]benzoate

• IUPAC Name: ethyl 4-(1,2,3,4-tetrahydroacridine-9-carbonylamino)benzoate
• InChI: InChI=1S/C23H22N2O3/c1-2-28-23(27)15-11-13-16(14-12-15)24-22(26)21-17-7-3-5-9-19(17)25-20-10-6-4-8-18(20)21/h3,5,7,9,11-14H,2,4,6,8,10H2,1H3,(H,24,26)
• InChI Key: GFESDXHTVQPJDP-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)C2=C3CCCCC3=NC4=CC=CC=C42
• Molecular Formula: C23H22N2O3
• Molecular Weight: 374.4 g/mol

Description

Ethyl 4-[(1,2,3,4-tetrahydro-9-acridinylcarbonyl)amino]benzoate, also known as tacrine, is a chemical compound that has been extensively studied for its potential use in treating Alzheimer's disease. It is a cholinesterase inhibitor that works by increasing the levels of acetylcholine in the brain, which is a neurotransmitter that is important for memory and learning. In

Scientific Research Applications

Tacrine has been extensively studied for its potential use in treating Alzheimer's disease. It works by inhibiting the breakdown of acetylcholine, which is a neurotransmitter that is important for memory and learning. Studies have shown that ethyl 4-[(1,2,3,4-tetrahydro-9-acridinylcarbonyl)amino]benzoate can improve cognitive function in patients with Alzheimer's disease, although its use is limited due to its side effects.

Mechanism of Action

Tacrine works by inhibiting the enzyme acetylcholinesterase, which is responsible for breaking down acetylcholine. By inhibiting this enzyme, ethyl 4-[(1,2,3,4-tetrahydro-9-acridinylcarbonyl)amino]benzoate increases the levels of acetylcholine in the brain, which can improve cognitive function.
Biochemical and Physiological Effects
Tacrine has been shown to improve cognitive function in patients with Alzheimer's disease. It has also been shown to increase the levels of acetylcholine in the brain, which is important for memory and learning.

Advantages and Limitations for Lab Experiments

One advantage of using ethyl 4-[(1,2,3,4-tetrahydro-9-acridinylcarbonyl)amino]benzoate in lab experiments is that it is a well-studied compound that has been extensively researched for its potential use in treating Alzheimer's disease. However, its use is limited due to its side effects, which include nausea, vomiting, and liver damage.

Future Directions

There are several future directions for research on ethyl 4-[(1,2,3,4-tetrahydro-9-acridinylcarbonyl)amino]benzoate. One area of research is to develop new cholinesterase inhibitors that have fewer side effects than ethyl 4-[(1,2,3,4-tetrahydro-9-acridinylcarbonyl)amino]benzoate. Another area of research is to explore the potential use of ethyl 4-[(1,2,3,4-tetrahydro-9-acridinylcarbonyl)amino]benzoate in treating other neurological disorders, such as Parkinson's disease and Huntington's disease. Finally, research could focus on developing new drug delivery methods for ethyl 4-[(1,2,3,4-tetrahydro-9-acridinylcarbonyl)amino]benzoate that could improve its efficacy and reduce its side effects.

Synthesis Methods

Tacrine can be synthesized through a multi-step process that involves the reaction of 4-bromobenzoic acid with ethyl chloroformate to form ethyl 4-bromobenzoate. This compound is then reacted with 9-aminoacridine to form ethyl 4-[(1,2,3,4-tetrahydro-9-acridinylcarbonyl)amino]benzoate. The final product is obtained through a purification process that involves recrystallization.